2-(2-Phenylacetamido)hexanedioic acid

• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 2-[(2-phenylacetyl)amino]hexanedioic acid
• InChI: InChI=1S/C14H17NO5/c16-12(9-10-5-2-1-3-6-10)15-11(14(19)20)7-4-8-13(17)18/h1-3,5-6,11H,4,7-9H2,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: NUGWOCPEVIBLNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(CCCC(=O)O)C(=O)O

Description

2-(2-Phenylacetamido)hexanedioic acid is a synthetic organic compound featuring a hexanedioic acid backbone substituted with a phenylacetamido group at the second carbon. Its structure combines a hydrophobic aromatic moiety (phenyl group) with hydrophilic carboxylic acid functionalities, making it a candidate for studies in drug design, chelation chemistry, and metabolic pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Phenylacetamido)hexanedioic acid typically involves the following steps:

Starting Materials: The synthesis begins with hexanedioic acid and phenylacetic acid.

Amidation Reaction: Phenylacetic acid is first converted to its corresponding amide using an appropriate amine, such as ammonia or an amine derivative.

Coupling Reaction: The resulting phenylacetamide is then coupled with hexanedioic acid under specific reaction conditions, often involving a coupling agent like dicyclohexylcarbodiimide (DCC) or N,N’-diisopropylcarbodiimide (DIC).

Purification: The final product is purified using techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Phenylacetamido)hexanedioic acid may involve large-scale batch or continuous processes. The reaction conditions are optimized for yield and purity, and the use of automated systems ensures consistent quality. The purification steps are also scaled up, often involving advanced separation techniques like high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

2-(2-Phenylacetamido)hexanedioic acid can undergo various chemical reactions, including:

Oxidation: The phenylacetamido group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The amido group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions) are employed.

Major Products

Oxidation: Oxidized derivatives of the phenylacetamido group.

Reduction: Amines or alcohols derived from the reduction of the amido group.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(2-Phenylacetamido)hexanedioic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Phenylacetamido)hexanedioic acid involves its interaction with specific molecular targets. The phenylacetamido group can interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Functional Group Variations

Table 1: Structural Comparison of Key Compounds

Compound Name	Molecular Formula	Substituents/Key Features	Biological/Industrial Relevance
2-(2-Phenylacetamido)hexanedioic acid	C₁₄H₁₇NO₅	Hexanedioic acid with phenylacetamido at C2	Hypothesized chelating agent or drug intermediate
2-(2-Phenylacetamido)acetic acid (Phenaceturic acid)	C₁₀H₁₁NO₃	Acetic acid backbone with phenylacetamido	Endogenous metabolite in phenylalanine metabolism
2-Acetamidopentanedioic acid	C₇H₁₁NO₅	Shorter chain (pentanedioic acid) with acetamido	Laboratory research; acute toxicity (H302, H315)
6-Amino-2-acetamidohexanoic acid	C₈H₁₄N₂O₃	Hexanoic acid with acetamido and amino groups	Role in lysine acetylation pathways
N-(2-(Hydroxyamino)-2-oxoethyl)benzeneacetamide	C₁₀H₁₂N₂O₃	Hydroxamic acid derivative of phenaceturic acid	Mutagenic properties (MIC-sat assay: 160 µmol/plate)

Physicochemical Properties and Reactivity

• Polarity and Solubility: The hexanedioic acid backbone in 2-(2-Phenylacetamido)hexanedioic acid enhances hydrophilicity compared to shorter-chain analogs like phenaceturic acid (C₁₀H₁₁NO₃). This may improve water solubility but reduce membrane permeability .
• Chelation Potential: The dual carboxylic acid groups in hexanedioic acid derivatives suggest metal-binding capabilities, analogous to compounds like 2,2-diphenyl-2-hydroxyacetic acid (benzilic acid), which forms stable complexes with transition metals .

Biological Activity

2-(2-Phenylacetamido)hexanedioic acid, also known as a derivative of hexanedioic acid with an acetamide substitution, has garnered attention in various fields, particularly in medicinal chemistry and biochemistry. This compound's biological activity is of significant interest due to its potential therapeutic applications, particularly in inflammatory and metabolic disorders.

Chemical Structure and Properties

The chemical structure of 2-(2-Phenylacetamido)hexanedioic acid can be represented as follows:

• Molecular Formula : C_{12}H_{15}N_{1}O_{4}
• Molecular Weight : 235.25 g/mol

This compound features a hexanedioic acid backbone with a phenylacetamido group, which may influence its interaction with biological targets.

Biological Activity Overview

The biological activity of 2-(2-Phenylacetamido)hexanedioic acid has been explored through various studies, focusing on its anti-inflammatory properties, enzyme inhibition, and potential as a therapeutic agent.

Anti-inflammatory Properties

Research indicates that compounds similar to 2-(2-Phenylacetamido)hexanedioic acid exhibit significant anti-inflammatory effects. These effects are primarily attributed to the modulation of inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the downregulation of pro-inflammatory cytokines.

Table 1: Anti-inflammatory Activity Comparison

Compound	IC50 (µM)	Mechanism of Action
2-(2-Phenylacetamido)hexanedioic acid	TBD	COX inhibition, cytokine modulation
Aspirin	15	COX-1 and COX-2 inhibition
Ibuprofen	20	COX inhibition

Note: TBD = To Be Determined

Enzyme Inhibition

The compound has shown potential as an enzyme inhibitor. Specifically, it may inhibit certain amidases and esterases involved in metabolic processes. This inhibition can lead to altered metabolic pathways, which could be beneficial in conditions such as obesity or diabetes.

Case Study: Amidase Inhibition
In a study involving Pseudomonas acidovorans, it was found that amidase activity could be significantly influenced by compounds structurally related to 2-(2-Phenylacetamido)hexanedioic acid. The optimal conditions for amidase activity were determined at pH 8.5 and 40°C, with notable stability under these conditions .

Research Findings

Recent studies have focused on the pharmacological implications of 2-(2-Phenylacetamido)hexanedioic acid. For instance:

• Inflammatory Bowel Disease (IBD) : The compound's structural analogs have been investigated for their potential in treating chronic inflammatory conditions like Crohn's disease and ulcerative colitis. These studies suggest that such compounds could offer symptom relief by targeting specific inflammatory pathways .
• Antimicrobial Activity : Similar compounds have demonstrated activity against both Gram-positive and Gram-negative bacteria, suggesting that 2-(2-Phenylacetamido)hexanedioic acid might also possess antimicrobial properties .